Cas no 2168942-69-4 (N-(pyridin-2-yl)butanehydrazide)

• Product Name: N-(pyridin-2-yl)butanehydrazide
• CAS No: 2168942-69-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6212295
• PubChem ID: 165859526
• Update Time: 2025-06-11

N-(pyridin-2-yl)butanehydrazide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-yl)butanehydrazide
• EN300-1275999
• 2168942-69-4

• Inchi： 1S/C9H13N3O/c1-2-5-9(13)12(10)8-6-3-4-7-11-8/h3-4,6-7H,2,5,10H2,1H3
• InChI Key： IWCLLRLKRFVPOW-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.2Ų

Additional information on N-(pyridin-2-yl)butanehydrazide

Professional Introduction to N-(pyridin-2-yl)butanehydrazide (CAS No. 2168942-69-4)

N-(pyridin-2-yl)butanehydrazide (CAS No. 2168942-69-4) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural properties and versatile applications. This compound, featuring a pyridin-2-yl substituent and a hydrazide functional group, has garnered considerable attention due to its potential in various biochemical interactions and drug development processes.

The molecular structure of N-(pyridin-2-yl)butanehydrazide consists of a butane chain linked to a hydrazide moiety, with the pyridin-2-yl group attached to one end. This configuration allows for multiple possible interactions with biological targets, making it a valuable candidate for further exploration in medicinal chemistry. The presence of the hydrazide group particularly suggests potential reactivity with various biomolecules, including enzymes and receptors, which could be exploited for therapeutic purposes.

In recent years, the pharmaceutical industry has seen a surge in the development of compounds incorporating heterocyclic structures, such as pyridine derivatives, due to their enhanced binding affinity and selectivity. N-(pyridin-2-yl)butanehydrazide aligns with this trend, offering a promising scaffold for designing novel drugs. Its pyridin-2-yl moiety can serve as a key pharmacophore, facilitating interactions with specific biological targets while minimizing off-target effects.

The compound's hydrazide group is another critical feature that contributes to its potential utility in drug discovery. Hydrazides are known for their ability to form covalent bonds with various biomolecules, including nucleophiles such as thiols and aldehydes. This reactivity makes N-(pyridin-2-yl)butanehydrazide a versatile tool for developing probes and inhibitors targeting specific enzymatic pathways. For instance, it could be employed in the design of kinase inhibitors or other enzyme-based therapeutics where covalent modification is desirable.

Recent studies have highlighted the importance of N-(pyridin-2-yl)butanehydrazide in the context of targeted therapy. Researchers have been exploring its potential as an intermediate in the synthesis of small-molecule drugs that interact with proteins involved in cancer progression. The compound's ability to modulate protein-protein interactions or inhibit key enzymatic activities has been investigated in several preclinical models. These studies suggest that derivatives of N-(pyridin-2-yl)butanehydrazide could exhibit significant therapeutic efficacy against various diseases.

The synthesis of N-(pyridin-2-yl)butanehydrazide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyridin-2-yl group typically involves palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are well-established methods for constructing biaryl structures. The subsequent functionalization of the butane chain with a hydrazide group can be achieved through nucleophilic substitution or condensation reactions.

In terms of applications, N-(pyridin-2-yl)butanehydrazide has shown promise in several areas beyond drug development. It can serve as a building block for more complex molecules in materials science, where its unique structural features might contribute to the development of novel polymers or coordination complexes. Additionally, its reactivity with various functional groups makes it a useful intermediate in synthetic chemistry, enabling the construction of diverse molecular architectures.

The safety and handling of N-() butanehydrazide should be conducted under standard laboratory protocols to ensure worker safety and prevent contamination. While it does not pose significant health hazards under normal conditions, appropriate personal protective equipment (PPE) should be used when handling the compound to minimize exposure risks.

In conclusion, N-() butanehydrazide (CAS No. 2168942-69-4) is a multifaceted compound with substantial potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug discovery and materials science. As research continues to uncover new applications for this compound, its significance in advancing scientific knowledge and therapeutic interventions is likely to grow.